Cas no 119101-24-5 (5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione)

• Product Name: 5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione
• CAS No: 119101-24-5
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 3671566
• PubChem ID: 624181
• Update Time: 2025-05-20

5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(2,3,4-trimethoxyphenyl)-
• 5-(2,3,4-Trimethoxyphenyl)-1,3-cyclohexanedione
• 5-(2,3,4-trimethoxyphenyl)cyclohexane-1,3-dione
• 5-(2,3,4-trimethoxyphenyl)cyclohexane-1,3-quinone
• Cyclohexan-1,3-dione, 5-[2,3,4-trimethoxyphenyl]-
• 5-(2,3,4-Trimethoxyphenyl)-1,3-cyclohexanedione #
• FT134776
• ALBB-027530
• AKOS015997523
• HJRCBOQATKJKRJ-UHFFFAOYSA-N
• 119101-24-5
• 5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione

• Inchi： 1S/C15H18O5/c1-18-13-5-4-12(14(19-2)15(13)20-3)9-6-10(16)8-11(17)7-9/h4-5,9H,6-8H2,1-3H3
• InChI Key： HJRCBOQATKJKRJ-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2=CC=C(OC)C(OC)=C2OC)CC(=O)C1

Computed Properties

• Exact Mass: 278.11542367Da
• Monoisotopic Mass: 278.11542367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione

5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione: A Comprehensive Overview

The compound 5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione (CAS No. 119101-24-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyclohexane dione backbone with a trimethoxyphenyl substituent. The presence of the trimethoxy group on the aromatic ring introduces interesting electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione in the field of drug discovery. Researchers have explored its potential as a precursor for bioactive molecules due to its ability to undergo various chemical transformations. For instance, the compound has been utilized in the synthesis of novel anti-inflammatory agents and antioxidants. These findings underscore its versatility and relevance in modern medicinal chemistry.

The synthesis of 5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione involves a multi-step process that typically begins with the preparation of the trimethoxyphenol derivative. This is followed by a Friedel-Crafts acylation reaction to introduce the cyclohexane dione moiety. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed for characterization.

In terms of applications, 5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione has shown promise in materials science as well. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Recent research has focused on its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to absorb and emit light at specific wavelengths makes it particularly valuable in these applications.

The biological activity of 5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione has also been extensively studied. In vitro assays have demonstrated its potent antioxidant properties, which are attributed to the electron-rich aromatic ring and the diketone groups. Additionally, preliminary studies suggest that this compound may exhibit anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis.

From an environmental perspective, the synthesis and application of 5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione are designed to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes to ensure sustainability. For example, researchers are exploring the use of biodegradable solvents and catalytic systems to reduce waste generation during synthesis.

In conclusion, 5-(2,3,4-Trimethoxyphenyl)cyclohexane-1,3-dione (CAS No. 119101-24-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science